Cas no 1185314-62-8 (N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride)

• Product Name: N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride
• CAS No: 1185314-62-8
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 1003451
• PubChem ID: 45787058
• Update Time: 2025-06-08

N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride
• N-(piperidin-4-ylmethyl)pyrimidin-2-amine,hydrochloride
• Piperidin-4-ylmethyl-pyrimidin-2-yl-amine hydrochloride
• AKOS015940904
• N-[(Piperidin-4-yl)methyl]pyrimidin-2-amine--hydrogen chloride (1/1)
• DTXSID00671577
• N-(Piperidin-4-ylmethyl)pyrimidin-2-aminehydrochloride
• 1185314-62-8
• N-(Piperidin-4-ylmethyl)pyrimidin-2-amine hydrochloride
• N-(piperidin-4-ylmethyl)pyrimidin-2-amine;hydrochloride
• DB-309194

• MDL： MFCD08752677
• Inchi： 1S/C10H16N4.ClH/c1-4-12-10(13-5-1)14-8-9-2-6-11-7-3-9;/h1,4-5,9,11H,2-3,6-8H2,(H,12,13,14);1H
• InChI Key： QERQTPHBSZZPJL-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CNC2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride

Introduction to N-(4-Piperidinylmethyl)-2-pyrimidinamine Hydrochloride (CAS No. 1185314-62-8)

N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride, a compound with the CAS number 1185314-62-8, is a significant chemical entity in the field of pharmaceutical research and development. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates a piperidine moiety and a pyrimidine ring, features that contribute to its unique chemical properties and biological interactions.

The N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride molecule exhibits a high degree of structural complexity, which is reflected in its intricate interaction with biological targets. The piperidine ring, known for its ability to form stable hydrogen bonds, plays a crucial role in modulating the compound's binding affinity and selectivity. This characteristic makes it an attractive scaffold for the design of novel drugs targeting various diseases, particularly those involving protein-protein interactions.

Recent advancements in medicinal chemistry have highlighted the importance of pyrimidine derivatives in drug discovery. The 2-pyrimidinamine core is frequently employed in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The hydrochloride salt form of N-(4-Piperidinylmethyl)-2-pyrimidinamine enhances its solubility and bioavailability, making it more suitable for pharmacological studies and clinical trials.

In the realm of academic research, this compound has been extensively studied for its potential role in modulating enzyme activity and cellular signaling pathways. For instance, studies have demonstrated that derivatives of this compound can inhibit specific kinases involved in tumor growth and progression. These findings have opened up new avenues for the development of targeted therapies against various types of cancer.

The synthesis of N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological properties.

The pharmacokinetic profile of N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride is another critical aspect that has been thoroughly investigated. Preclinical studies have revealed that this compound exhibits favorable pharmacokinetic characteristics, including adequate absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug reaches therapeutic levels in the body and remains effective for an extended period.

One of the most compelling aspects of this compound is its potential as an antineoplastic agent. Research has shown that it can selectively inhibit the activity of aberrant kinases overexpressed in cancer cells without significantly affecting normal cells. This selectivity is crucial for minimizing side effects and improving patient outcomes. Additionally, the compound's ability to disrupt tumor microenvironmental interactions may provide further therapeutic benefits.

The development of novel drug candidates often involves rigorous testing in various preclinical models to assess their efficacy and safety. N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride has been subjected to comprehensive toxicological studies to evaluate its potential adverse effects. These studies have consistently shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term safety profile.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for new drug candidates like N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride. Molecular docking simulations have been used to predict binding affinities and identify potential lead compounds with improved pharmacological properties. These computational approaches complement traditional experimental methods and provide valuable insights into the structure-activity relationships of pyrimidine derivatives.

The future prospects for N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride are promising, with ongoing research aimed at optimizing its therapeutic potential. Innovations in drug delivery systems may further enhance its efficacy by ensuring targeted release at disease sites. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, N-(4-Piperidinylmethyl)-2-pyrimidinamine hydrochloride (CAS No. 1185314-62-8) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Its role as a potential antineoplastic agent underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is likely to play a pivotal role in shaping future therapeutic strategies across various disease indications.